Cas no 62516-78-3 (Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]-)
62516-78-3 structure
Product Name:Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]-
CAS No:62516-78-3
MF:C19H23NO2S
MW:329.456423997879
CID:441936
PubChem ID:71385639
Update Time:2025-04-19
Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]-
- 4-methoxy-N-(4-pentoxyphenyl)benzenecarbothioamide
- DTXSID50807864
- 62516-78-3
- 4-Methoxy-N-[4-(pentyloxy)phenyl]benzene-1-carbothioamide
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- Inchi: 1S/C19H23NO2S/c1-3-4-5-14-22-18-12-8-16(9-13-18)20-19(23)15-6-10-17(21-2)11-7-15/h6-13H,3-5,14H2,1-2H3,(H,20,23)
- InChI Key: HFWNBEZBCSSMSS-UHFFFAOYSA-N
- SMILES: S=C(C1C=CC(=CC=1)OC)NC1C=CC(=CC=1)OCCCCC
Computed Properties
- Exact Mass: 329.14509
- Monoisotopic Mass: 329.14495015g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 30.49
Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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